Cas no 105827-81-4 (Pyrimidine,5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product Name: Pyrimidine,5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 105827-81-4
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 237325
• PubChem ID: 3037464
• Update Time: 2025-04-19

Pyrimidine,5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• 5-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyrimidine
• 105827-81-4
• Pyrimidine, 5-((2-(nitromethylene)-1-imidazolidinyl)methyl)-

• Inchi： 1S/C9H11N5O2/c15-14(16)6-9-12-1-2-13(9)5-8-3-10-7-11-4-8/h3-4,6-7,12H,1-2,5H2/b9-6-
• InChI Key： YPIYSOFZUVFMSN-TWGQIWQCSA-N
• SMILES： [O-][N+](/C=C1/NCCN/1CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 221.091275
• Monoisotopic Mass: 221.091275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 0.2

Experimental Properties

• Density: 1.436
• Boiling Point: 417.5°C at 760 mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.682
• PSA: 86.87000
• LogP: 0.74730